Cas no 1119280-68-0 (2-Chlorothieno[3,2-d]pyrimidine)

• Product Name: 2-Chlorothieno[3,2-d]pyrimidine
• CAS No: 1119280-68-0
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• MDL: MFCD12406127
• CID: 842611
• PubChem ID: 45588463
• Update Time: 2025-06-08

2-Chlorothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothieno[3,2-d]pyrimidine
• 2-chloro-Thieno[3,2-d]pyrimidine
• 2-chlorothiopheno[3,2-d]pyrimidine
• QC-739
• chlorothienopyrimidine
• QKRVOGZPQVCVPZ-UHFFFAOYSA-N
• BCP14947
• SBB088458
• RP23313
• PB17979
• HP23610
• AB0004718
• ST2409947
• AM20080068
• X3287
• SY046553
• EN300-192620
• 1119280-68-0
• CS-W006642
• J-509180
• DTXSID60670662
• 2-Chlorothieno[3 pound not2-d]pyrimidine
• AKOS005073854
• Z1201626541
• MFCD12406127
• CHEMBL3236405
• SCHEMBL358864
• DB-014094

• MDL： MFCD12406127
• Inchi： 1S/C6H3ClN2S/c7-6-8-3-5-4(9-6)1-2-10-5/h1-3H
• InChI Key： QKRVOGZPQVCVPZ-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C=CS2)N=1

Computed Properties

• Exact Mass: 169.97100
• Monoisotopic Mass: 169.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.531
• Melting Point: 165-166 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 54.02000
• LogP: 2.34470

2-Chlorothieno[3,2-d]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on 2-Chlorothieno[3,2-d]pyrimidine

Introduction to 2-Chlorothieno[3,2-d]pyrimidine (CAS No. 1119280-68-0)

2-Chlorothieno[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1119280-68-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the 2-position enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The thienopyrimidine scaffold is particularly intriguing due to its ability to mimic natural nucleobases, thereby interfering with DNA replication and transcription processes. This property has been exploited in the development of antiviral, anticancer, and antimicrobial agents. Among these derivatives, 2-Chlorothieno[3,2-d]pyrimidine has emerged as a key building block for designing novel therapeutic agents targeting specific enzymatic pathways involved in disease progression.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like thieno[3,2-d]pyrimidine derivatives. The chlorine atom in 2-Chlorothieno[3,2-d]pyrimidine serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility has made it a cornerstone in the development of next-generation drugs.

One of the most notable applications of 2-Chlorothieno[3,2-d]pyrimidine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting specific kinases, it is possible to disrupt aberrant signaling networks that drive tumor growth and metastasis. Several research groups have reported the use of thienopyrimidine derivatives, including 2-Chlorothieno[3,2-d]pyrimidine, as lead compounds in kinase inhibition studies.

Recent studies have highlighted the potential of 2-Chlorothieno[3,2-d]pyrimidine in developing treatments for infectious diseases. The compound’s ability to disrupt nucleic acid synthesis makes it an attractive candidate for antiviral therapies. For instance, modifications of the thienopyrimidine core have led to the discovery of novel inhibitors against RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The chlorine substituent at the 2-position further enhances binding affinity by participating in hydrogen bonding or hydrophobic interactions with target residues.

The synthesis of 2-Chlorothieno[3,2-d]pyrimidine typically involves multi-step organic reactions starting from commercially available precursors such as thiophene derivatives and pyrimidinone compounds. The introduction of the chlorine atom is often achieved through chlorination reactions using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). These synthetic routes have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

The pharmacokinetic properties of thienopyrimidine derivatives are another area of active investigation. Researchers are exploring ways to improve oral bioavailability and metabolic stability by modifying the structure of 2-Chlorothieno[3,2-d]pyrimidine. For example, incorporating fluorine atoms or other halogen substituents can enhance lipophilicity while maintaining biological activity. Additionally, prodrug strategies have been employed to improve solubility and reduce toxicity.

In conclusion,2-Chlorothieno[3,2-d]pyrimidine (CAS No. 1119280-68-0) represents a promising scaffold for drug discovery with diverse applications in oncology and infectious disease treatment. Its unique structural features and reactivity make it an invaluable intermediate for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,thienopyrimidine derivatives will undoubtedly remain at the forefront of pharmaceutical innovation.